Cas no 85541-57-7 ((+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride)
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride is a chiral derivatizing reagent widely used in the resolution and analysis of enantiomeric compounds. Its key advantages include high reactivity with a broad range of amines and alcohols, facilitating the formation of diastereomeric derivatives for precise stereochemical analysis. The trifluoromethyl and methoxy groups enhance its electron-withdrawing properties, improving derivatization efficiency and chromatographic separation. This compound is particularly valuable in NMR and HPLC applications for determining enantiomeric purity in pharmaceuticals and fine chemicals. Its stability under standard laboratory conditions and consistent performance make it a reliable choice for stereochemical studies.
85541-57-7 structure
Product Name:(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride
CAS No:85541-57-7
MF:C20H16F6O5
MW:450.32846736908
CID:990624
PubChem ID:44630391
Update Time:2025-05-28
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride Chemical and Physical Properties
Names and Identifiers
-
- (+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride
- (+)-ALPHA-METHOXY-ALPHA-(TRIFLUOROMETHYL)PHENYLACETIC ANHYDRIDE
- (3,3,3-trifluoro-2-methoxy-2-phenylpropanoyl) 3,3,3-trifluoro-2-methoxy-2-phenylpropanoate
- M1339
- AKOS015851436
- DTXSID60659932
- 85541-57-7
- 3,3,3-Trifluoro-2-methoxy-2-phenylpropanoic anhydride
- AATFPUCRBIXXID-UHFFFAOYSA-N
- 3,3,3-trifluoro-2-methoxy-2-phenylpropanoyl 3,3,3-trifluoro-2-methoxy-2-phenylpropanoate
-
- MDL： MFCD02094624
- Inchi： 1S/C20H16F6O5/c1-29-17(19(21,22)23,13-9-5-3-6-10-13)15(27)31-16(28)18(30-2,20(24,25)26)14-11-7-4-8-12-14/h3-12H,1-2H3
- InChI Key： AATFPUCRBIXXID-UHFFFAOYSA-N
- SMILES： FC(C(C(=O)OC(C(C(F)(F)F)(C1C=CC=CC=1)OC)=O)(C1C=CC=CC=1)OC)(F)F
Computed Properties
- Exact Mass: 422.05900
- Monoisotopic Mass: 450.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.9
- Topological Polar Surface Area: 61.8A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.4±0.1 g/cm3
- Melting Point: 48°C
- Boiling Point: 398.1±42.0 °C at 760 mmHg
- Flash Point: 187.8±22.8 °C
- Refractive Index: 77.5 ° (C=2, CHCl3)
- PSA: 83.83000
- LogP: 2.95640
- Solubility: Not determined
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number：UN 3261
- Hazard Category Code： 34
- Safety Instruction： S24/25; S36
- Risk Phrases：R34
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride Customs Data
- HS CODE：2915240000
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A576045-1mg |
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride |
85541-57-7 | 1mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A576045-2mg |
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride |
85541-57-7 | 2mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A576045-10mg |
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride |
85541-57-7 | 10mg |
$ 80.00 | 2022-06-08 |
(+)-α-Methoxy-α-(trifluoromethyl)phenylacetic Anhydride Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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